Cas no 1806850-17-8 (4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride
• CAS No: 1806850-17-8
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4879052
• Update Time: 2025-06-11

4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)5-3(2-11)1-4(6(9)10)12-7(5)13(14)15/h1,6H
• InChI Key： UOFXSKPPRTVBBQ-UHFFFAOYSA-N
• SMILES： ClS(C1C([N+](=O)[O-])=NC(C(F)F)=CC=1C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.4
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride

Introduction to 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride (CAS No. 1806850-17-8)

4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride, identified by the chemical registration number 1806850-17-8, is a specialized intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the class of nitropyridine derivatives, characterized by its unique structural features that make it a valuable building block for further chemical transformations. The presence of a cyano group, a nitro group, and a difluoromethyl substituent on the pyridine ring imparts distinct reactivity and functional properties, making it particularly useful in the development of novel bioactive molecules.

The sulfonyl chloride moiety at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. This property is exploited in synthetic chemistry to introduce various functional groups, thereby enabling the construction of more complex molecular architectures. The combination of these features positions 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride as a versatile tool in medicinal chemistry and material science.

In recent years, there has been significant interest in nitropyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a popular modification in drug design. Research has demonstrated that nitropyridines can act as inhibitors of key enzymes and receptors involved in disease pathways, thereby serving as lead compounds for therapeutic development.

One of the most compelling applications of 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it an excellent candidate for such applications, as the electron-withdrawing groups enhance binding interactions with the active sites of kinases.

Moreover, the cyano group in 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride can be further functionalized to introduce additional pharmacophores. For instance, reduction of the cyano group can yield an amine, which can then be coupled with carboxylic acids or aldehydes via amide or urea bond formation. This flexibility allows chemists to tailor the molecule to specific biological targets by appending different functional groups while retaining the core scaffold derived from this intermediate.

The agrochemical industry has also benefited from the use of nitropyridine derivatives. These compounds have shown promise as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. The sulfonyl chloride functionality provides a handle for further derivatization into other agrochemically relevant moieties, such as sulfonamides or thiols. Such modifications can enhance the efficacy and selectivity of these compounds, making them more effective at controlling agricultural pests while minimizing environmental impact.

Recent advances in synthetic methodologies have further expanded the utility of 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions on the pyridine ring. Additionally, photoredox catalysis has been employed to achieve selective functionalization under mild conditions. These methods have opened up new avenues for constructing complex molecules derived from this intermediate.

The pharmaceutical industry continues to invest heavily in discovering new drugs derived from nitropyridine scaffolds. The structural diversity and biological activity inherent in these compounds make them attractive candidates for drug development. By leveraging intermediates like 4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride, researchers can rapidly screen large libraries of derivatives to identify potent and selective leads for further optimization.

In conclusion,4-Cyano-6-(difluoromethyl)-2-nitropyridine-3-sulfonyl chloride (CAS No. 1806850-17-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug discovery and material science research. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in developing innovative therapies and crop protection agents.